Cas no 73040-02-5 (1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-methyl-, methyl ester)

• Product Name: 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-methyl-, methyl ester
• CAS No: 73040-02-5
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5279945
• Update Time: 2026-03-09

1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-methyl-, methyl ester

• Inchi： 1S/C10H16O3/c1-7-3-5-10(6-4-7)8(13-10)9(11)12-2/h7-8H,3-6H2,1-2H3
• InChI Key： LNJRZXSFOYDGFT-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C)CC2)C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids and derivatives Oxirane carboxylic acids

Additional information on 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-methyl-, methyl ester

Recent Advances in the Study of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-methyl-, methyl ester (CAS: 73040-02-5)

The compound 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-methyl-, methyl ester (CAS: 73040-02-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique spirocyclic structure and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic versatility of 73040-02-5, with novel methodologies enabling its efficient production. A 2023 publication in the Journal of Organic Chemistry detailed a stereoselective synthesis route that improves yield and purity, addressing previous challenges in large-scale production. The spirocyclic framework of this compound has been identified as a key structural motif in bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

Pharmacological investigations have revealed promising activity profiles for derivatives of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-methyl-, methyl ester. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its efficacy as a scaffold for developing novel anti-inflammatory agents, showing significant COX-2 selectivity in preclinical models. The compound's ability to penetrate the blood-brain barrier has also sparked interest in neurological applications, with ongoing studies exploring its potential in neurodegenerative disease therapeutics.

Structural-activity relationship (SAR) studies have provided valuable insights into the compound's pharmacophore. The methyl ester group at position 2 and the spirocyclic oxygen have been identified as critical for maintaining biological activity, while modifications at the 6-methyl position allow for tuning of pharmacokinetic properties. These findings, reported in a recent ACS Medicinal Chemistry Letters article, are guiding the design of second-generation derivatives with improved target specificity.

From a drug development perspective, 73040-02-5 presents both opportunities and challenges. Its rigid spirocyclic structure offers metabolic stability advantages but requires careful optimization of solubility parameters. Current research efforts are focused on developing prodrug strategies and formulation approaches to overcome these limitations, as discussed in a 2024 review in Advanced Drug Delivery Reviews.

Looking forward, the unique properties of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-methyl-, methyl ester position it as a valuable building block in medicinal chemistry. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for inflammatory and central nervous system disorders. Continued research is expected to further elucidate its mechanism of action and expand its therapeutic potential across multiple disease areas.